Cas no 28886-07-9 (Benzene,1,1'-(phenylmethylene)bis[2,4-diisocyanato-5-methyl-)

• Product Name: Benzene,1,1'-(phenylmethylene)bis[2,4-diisocyanato-5-methyl-
• CAS No: 28886-07-9
• MF: C₂₅H₁₆N₄O₄
• MW: 436.4189453125
• CID: 272396
• PubChem ID: 3035254
• Update Time: 2025-04-19

Benzene,1,1'-(phenylmethylene)bis[2,4-diisocyanato-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-diisocyanato-5-methylphenyl)-phenylmethyl]-2,4-diisocyanato-5-methylbenzene
• 1,1'-(phenylmethanediyl)bis(2,4-diisocyanato-5-methylbenzene)
• 4,4'-Benzylidenebis(6-methyl-m-phenylene) tetraisocyanate
• 1-[(2, 4-diisocyanato-5-methylphenyl)-phenylmethyl]-2, 4-diisocyanato-5-methylbenzene
• EINECS 249-286-0
• SCHEMBL7588864
• DTXSID50183079
• 28886-07-9
• NS00028571
• Benzene,1,1'-(phenylmethylene)bis[2,4-diisocyanato-5-methyl-

• Inchi： 1S/C25H16N4O4/c1-16-8-19(23(28-14-32)10-21(16)26-12-30)25(18-6-4-3-5-7-18)20-9-17(2)22(27-13-31)11-24(20)29-15-33/h3-11,25H,1-2H3
• InChI Key： OWQUXTJOSOUAFJ-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC(=C(C)C=C1C(C1C=CC=CC=1)C1C(=CC(=C(C)C=1)N=C=O)N=C=O)N=C=O

Computed Properties

• Exact Mass: 436.11715500g/mol
• Monoisotopic Mass: 436.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 118Ų